chloromethyl N-cyclohexyl-N-methylcarbamate

• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• IUPAC Name: chloromethyl N-cyclohexyl-N-methylcarbamate
• InChI: InChI=1S/C9H16ClNO2/c1-11(9(12)13-7-10)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key: OUQRTFRPVGWFMG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)OCCl

Description

Chloromethyl N-cyclohexyl-N-methylcarbamate is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution (44 ml) of 4.39 ml of N-methylcyclo-N-hexylamine and 5.44 ml of triethylamine in toluene was added dropwise to 27 ml of a solution of 2.67 ml of chloromethyl chloroformate in toluene over a period of 5 min while cooling in an ice bath, and the mixture was stirred at room temperature for 17 hr. 1 N hydrochloric acid (60 ml) was added thereto, followed by separation. The organic layer was then washed with 60 ml of a 5% aqueous sodium hydrogencarbonate solution and 60 ml of 20% brine, was dried over anhydrous magnesium sulfate, and was filtered, and the solvent was removed by distillation under the reduced pressure to give 5.76 g of chloromethyl N-cyclohexyl-N-methylcarbamate.